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Compound of Interest

Compound Name: 2-Methoxy-3-nitrobenzamide
CAS No.: 722538-98-9
Cat. No.: B2888476
Get Quote
. J

2-Methoxy-3-nitrobenzamide is a nitroaromatic compound used in chemical synthesis.[1][2]
Understanding its fundamental properties is the first step in a thorough risk assessment.

Table 1: Physicochemical Properties of 2-Methoxy-3-nitrobenzamide

Property Value Source(s)
CAS Number 722538-98-9 [11[3]
Molecular Formula CsHsN20a4 [1112][3]
Molecular Weight 196.16 g/mol [1112114]
Synonyms Benzamide, 2-methoxy-3-nitro-  [1][3]
Appearance Solid [3]

Purity Typically >98% [3]
Predicted Boiling Point 326.5+27.0°C [5]
Predicted Density 1.362 + 0.06 g/cm?3
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| Storage Temperature | Room Temperature / 2-8°C Refrigerator |[2] |

Section 2: Hazard Identification and Risk
Assessment

As of this writing, comprehensive, peer-reviewed toxicological data specifically for 2-Methoxy-
3-nitrobenzamide is limited. Therefore, a conservative risk assessment must be performed
based on the known hazards of structurally similar compounds, such as other nitrobenzamide
and methoxy-nitrobenzamide isomers. The presence of the nitroaromatic functional group
warrants careful handling.

The primary anticipated hazards include:

Acute Oral Toxicity: Harmful if swallowed.[6]

Skin Irritation: Causes skin irritation.[7][8]

Eye Irritation: Causes serious eye irritation.[7][8]

Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[8][9]

Combustion of this compound is expected to produce hazardous byproducts, including carbon
monoxide (CO), carbon dioxide (COz2), and nitrogen oxides (NOx).[7][10]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered safety approach, prioritizing engineering controls over personal reliance on
PPE, is mandatory. This hierarchy minimizes the risk of exposure.
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Caption: Hierarchy of controls for managing chemical exposure.
3.1 Engineering Controls

¢ Chemical Fume Hood: All weighing and transfer operations involving the solid compound
must be conducted inside a certified chemical fume hood to control the potential inhalation of
dust particles.[11]

+ Ventilation: The laboratory must be well-ventilated to ensure low background concentrations.
[12]
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o Safety Stations: Eyewash stations and safety showers must be readily accessible and tested
regularly.[7][13]

3.2 Personal Protective Equipment (PPE) Appropriate PPE is the final barrier against exposure
and must be worn at all times when handling 2-Methoxy-3-nitrobenzamide.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Protects against dust

Safety goggles with side particles and potential
Eye/Face shields or a full-face splashes, addressing the
shield.[11][13] risk of serious eye

irritation.[8]

Prevents direct skin contact,

mitigating the risk of skin

Hand Chemical-resistant nitrile irritation.[7] Gloves should be
gloves.[6][11] inspected before use and
disposed of properly after
handling.
Body A flame-resistant laboratory Protects skin and personal
coat, fully buttoned.[11][12] clothing from contamination.

| Respiratory | A NIOSH/MSHA-approved respirator.[6][13] | Recommended if there is a
potential for dust generation outside of a fume hood. |

Section 4: Safe Handling and Storage Protocols

Adherence to standardized protocols is critical for minimizing risk during routine laboratory
operations.

4.1 Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational. Confirm the
location of the nearest eyewash station and safety shower.
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e Don PPE: Put on all required PPE as specified in Table 2.

e Weighing and Transfer: Conduct all manipulations of the solid compound within a chemical
fume hood to contain dust.[11] Use non-sparking tools.

e Solution Preparation: When dissolving the solid, add the powder slowly to the solvent to
avoid splashing.

o Post-Handling: After use, decontaminate the work surface. Remove gloves using the proper
technique to avoid contaminating your skin, and wash hands thoroughly with soap and water.

[6]
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Caption: Standard laboratory workflow for handling the compound.
4.2 Storage Requirements
o Store in a tightly sealed container to prevent moisture uptake and contamination.[6][7]

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[6][7]

e Vendor recommendations vary from room temperature to refrigerated (2-8°C); for long-term
stability, refrigeration is advisable.[2]

Section 5: Emergency Procedures

Immediate and correct response to an emergency can significantly reduce the severity of an
incident.
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5.1 First Aid Measures

 Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical
attention.[6][13][14]

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[7][14][15] If irritation persists, seek
medical attention.

o Eye Contact: Promptly flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[6][7][15]

 Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and call a physician or
poison control center immediately.[6][14]

5.2 Spill Response A minor spill of solid material should be handled as follows:

o Evacuate non-essential personnel from the area.

e Ensure the area is well-ventilated.

e Wearing the appropriate PPE (including respiratory protection), carefully sweep or vacuum
the solid material into a labeled, sealed container for hazardous waste disposal.[7][16] Avoid
actions that create dust.

» Dampen the solid spill material with a suitable solvent like acetone to prevent airborne dust
before transferring to a container.[10]

e Wash the spill area thoroughly with soap and water.[10]
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Caption: Decision tree for responding to a minor chemical spill.

5.3 Fire-Fighting Measures

o Extinguishing Media: Use a dry chemical, carbon dioxide (CO2z), water spray, or alcohol-

resistant foam to extinguish a fire involving this material.[7][12][17]

» Specific Hazards: Thermal decomposition can release toxic and irritating gases, including

nitrogen oxides (NOx).[7]
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» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[7][13]
[17]

Section 6: Disposal Considerations
All waste containing 2-Methoxy-3-nitrobenzamide must be treated as hazardous waste.

e Dispose of the chemical and any contaminated materials (e.g., gloves, absorbent paper) in a
sealed, properly labeled container.

o Waste disposal must be conducted through a licensed waste management company.[6]

o Adhere strictly to all federal, state, and local environmental regulations regarding chemical
waste disposal.[6][16] Do not empty into drains.[16]

Section 7: Toxicological and Ecological Information

o Toxicology: The toxicological properties of 2-Methoxy-3-nitrobenzamide have not been fully
investigated.[16] The hazard assessment is based on structural analogs which indicate
potential for irritation and harm if swallowed.[6][7][8]

o Ecology: Specific ecological data is not available. To prevent environmental contamination,
this chemical should not be released into the environment.[7][16] Avoid discharge into drains
or watercourses.[18][19]

This guide provides a framework for the safe handling of 2-Methoxy-3-nitrobenzamide based
on available data and established safety principles. It is incumbent upon all users to review this
information and integrate it into their specific laboratory safety protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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